molecular formula C7H13ClN2 B6207654 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride CAS No. 2703780-91-8

2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride

Cat. No.: B6207654
CAS No.: 2703780-91-8
M. Wt: 160.6
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Description

2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride is a chemical compound with a unique structure that includes a pyrrolidine ring substituted with a methyl group and an acetonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride typically involves the reaction of 3-methylpyrrolidine with acetonitrile under specific conditions. The process may include the use of catalysts and solvents to facilitate the reaction and achieve high yields. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

    Reduction: Reduction reactions can convert the nitrile group to other functional groups such as amines.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice and temperature, are optimized based on the desired outcome.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce primary amines.

Scientific Research Applications

2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-(3-methylpyrrolidin-3-yl)acetonitrile hydrochloride can be compared with other similar compounds, such as:

    Pyrrolidine derivatives: Compounds with a pyrrolidine ring structure, which may have different substituents and functional groups.

    Acetonitrile derivatives: Compounds containing the acetonitrile group, which can exhibit different chemical properties based on their overall structure.

The uniqueness of this compound lies in its specific combination of the pyrrolidine ring and acetonitrile group, which imparts distinct chemical and biological properties.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research Its unique structure and chemical properties make it a valuable tool for chemists, biologists, and medical researchers

Properties

CAS No.

2703780-91-8

Molecular Formula

C7H13ClN2

Molecular Weight

160.6

Purity

95

Origin of Product

United States

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